Cas no 1337180-70-7 (5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine)

• Product Name: 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
• CAS No: 1337180-70-7
• MF: C₁₁H₁₉N₃
• MW: 193.2887
• MDL: MFCD21089672
• CID: 4741372
• PubChem ID: 79884899
• Update Time: 2026-02-25

5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Aminoethyl)-N,N-diethylpyridin-2-amine
• [5-(1-Amino-ethyl)-pyridin-2-yl]-diethyl-amine
• CID 79884899
• 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine
• CS-0152032
• BS-15067
• D80847
• 1337180-70-7
• AKOS018444105

• MDL： MFCD21089672
• Inchi： 1S/C11H19N3/c1-4-14(5-2)11-7-6-10(8-13-11)9(3)12/h6-9H,4-5,12H2,1-3H3
• InChI Key： JOCZWXSAKIDFET-UHFFFAOYSA-N
• SMILES： N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])N=1)C([H])(C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 193.157898g/mol
• Monoisotopic Mass: 193.157898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• Molecular Weight: 193.29g/mol
• XLogP3: 1.3

Additional information on 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine

Recent Advances in the Study of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7)

In recent years, the compound 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure and aminoethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine as a modulator of specific biological targets. Recent findings published in the Journal of Medicinal Chemistry highlight its affinity for certain G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's binding efficacy and selectivity, suggesting its potential as a scaffold for designing novel GPCR-targeted therapeutics.

Another significant development involves the optimization of synthetic routes for 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine. A 2023 study in Organic & Biomolecular Chemistry reported an improved synthetic protocol that enhances yield and purity while reducing environmental impact. The researchers employed green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, to achieve a more sustainable production process. This advancement is particularly relevant for scaling up production in pharmaceutical manufacturing.

Furthermore, preclinical studies have investigated the pharmacokinetic and safety profiles of 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine. Data from animal models indicate favorable bioavailability and low toxicity, supporting its potential for further clinical development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently being addressed through structural derivatization and formulation strategies.

In conclusion, the ongoing research on 5-(1-aminoethyl)-N,N-diethyl-pyridin-2-amine (CAS: 1337180-70-7) underscores its versatility and promise in drug discovery. Future studies are expected to focus on translational applications, including its efficacy in disease models and potential partnerships for commercial development. The compound's unique chemical properties and biological activity make it a compelling candidate for further investigation in the pharmaceutical industry.